3-Bromo-2-fluorobenzoic acid
Cat. No. B146189
M. Wt: 219.01 g/mol
InChI Key: UVKURTLVTLRSSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09334261B2
Procedure details
To a stirred solution of 3-bromo-2-fluorobenzoic acid 1 (25.0 g, 114.15 mmol) in ethanol (400 mL) was added conc. H2SO4 (3 mL) at RT and stirred at reflux temperature for 24 h. The reaction was monitored by LC-MS; after completion of the reaction, the reaction mixture was concentrated to obtain the residue. The residue was diluted with EtOAc (500 mL), washed with water (300 mL), brine (300 mL), dried over Na2SO4, filtered and concentrated under reduced pressure to afford compound 2 (26.0 g, 92%) as a light yellow liquid. 1H NMR (400 MHz, CDCl3): δ 7.88-7.84 (m, 1H), 7.72-7.69 (m, 1H), 7.08-7.04 (m, 1H), 4.39 (q, J=7.2 Hz, 2H), 1.39 (t, J=7.2 Hz, 3H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([F:11])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6].OS(O)(=O)=O.[CH2:17](O)[CH3:18]>CCOC(C)=O>[Br:1][C:2]1[C:3]([F:11])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([O:7][CH2:17][CH3:18])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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25 g
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Type
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reactant
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Smiles
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BrC=1C(=C(C(=O)O)C=CC1)F
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Name
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Quantity
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400 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature for 24 h
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Duration
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24 h
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CUSTOM
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Type
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CUSTOM
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Details
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after completion of the reaction
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain the residue
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WASH
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Type
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WASH
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Details
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washed with water (300 mL), brine (300 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C(=C(C(=O)OCC)C=CC1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26 g | |
| YIELD: PERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
